5-Bromo-2-isobutoxybenzaldehyde
Cat. No. B1268791
Key on ui cas rn:
222315-01-7
M. Wt: 257.12 g/mol
InChI Key: PZEZMIFLPKGDBB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Br:17][CH2:18][CH:19]([CH3:20])[CH3:21].[Br:1][c:2]1[cH:3][cH:4][c:5]([OH:10])[c:6]([CH:7]=[O:8])[cH:9]1.[C:11](=[O:12])([O-:13])[O-:14].[CH3:22][N:23]([CH3:24])[CH:25]=[O:26].[K+:15].[K+:16]>>[Br:1][c:2]1[cH:3][cH:4][c:5]([O:10][CH2:18][CH:19]([CH3:20])[CH3:21])[c:6]([CH:7]=[O:8])[cH:9]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(C)CBr
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=Cc1cc(Br)ccc1O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C([O-])[O-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CC(C)COc1ccc(Br)cc1C=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
